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For Researchers, Scientists, and Propellant Development Professionals: An Objective

Comparison of Performance and Properties

The pursuit of higher performance and enhanced safety in composite propellants has led to the

development of a sophisticated class of ingredients known as energetic plasticizers. These

compounds not only improve the processability and mechanical properties of the propellant

grain but also contribute to the overall energy output. This guide provides a comparative

analysis of key energetic plasticizers, presenting their performance characteristics based on

experimental data to aid in the selection of the most suitable candidate for specific propellant

formulations.

Key Performance Characteristics of Energetic
Plasticizers
The selection of an energetic plasticizer is a critical decision in propellant formulation, involving

a trade-off between performance, sensitivity, and stability. The following tables summarize the

key physicochemical and performance properties of commonly used and novel energetic

plasticizers.

Table 1: Physicochemical Properties of Selected Energetic Plasticizers
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Plasticizer
Abbreviatio
n

Chemical
Family

Density
(g/cm³)

Viscosity
(Pa·s)

Glass
Transition
Temp. (T_g,
°C)

Nitroglycerin NG Nitrate Ester 1.59 0.025 -30

Butanetriol

Trinitrate
BTTN Nitrate Ester 1.52 0.23 -45

Triethylene

Glycol

Dinitrate

TEGDN Nitrate Ester 1.33 0.02 -68

Diethylene

Glycol

Dinitrate

DEGDN Nitrate Ester 1.38 0.016 -75

n-Butyl-

NENA
BuNENA Nitroamine 1.27 0.028 -70

Bis(2,2-

dinitropropyl)

acetal/formal

BDNPA/F Nitro 1.34 0.35 -67

Glycidyl

Azide

Polymer (low

MW)

GAP
Azide

Polymer
1.29 ~2.5 -48

3-(2-(2-(2-

azidoethoxy)

ethoxy)ethox

y)-4-nitro-

1,2,5-

oxadiazole

NFPEG3N3 Nitrofurazan 1.41 - -72

Note: Values are approximate and can vary with purity and measurement conditions.

Table 2: Energetic and Performance Properties of Selected Energetic Plasticizers
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Plasticizer
Heat of
Formation
(kJ/mol)

Oxygen
Balance (%)

Decompositio
n Temp. (°C)

Impact
Sensitivity (J)

Nitroglycerin

(NG)
-371.8 +3.5 ~160 2

Butanetriol

Trinitrate (BTTN)
-439.3 -9.9 ~170 4

Triethylene

Glycol Dinitrate

(TEGDN)

-536.4 -47.6 ~175 >40

Diethylene

Glycol Dinitrate

(DEGDN)

-381.0 -40.8 ~170 12

n-Butyl-NENA

(BuNENA)
-213.4 -81.5 173 >40

BDNPA/F -418.4 -68.3 ~200 >40

Glycidyl Azide

Polymer (GAP)

+280 (per

monomer)

-82.4 (per

monomer)
~220 15-20

NFPEG3N3 -41.7 -55.5 179 >40

Note: Impact sensitivity is highly dependent on the test apparatus and conditions.

Experimental Protocols
The data presented in this guide are derived from standard experimental techniques for the

characterization of energetic materials. The following are detailed methodologies for key

experiments cited.

Thermal Analysis: Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the thermal stability, decomposition temperature, and glass transition

temperature of the energetic plasticizers.

Instrumentation: A calibrated differential scanning calorimeter and a thermogravimetric

analyzer.

Procedure:

A small sample of the plasticizer (typically 1-5 mg) is accurately weighed into an aluminum or

copper crucible.

For DSC analysis to determine the glass transition temperature (Tg), the sample is subjected

to a heat-cool-heat cycle. A typical procedure involves heating from -100°C to 50°C at a rate

of 10°C/min, followed by cooling to -100°C at the same rate, and a final heating ramp to

250°C at 10°C/min. The Tg is determined from the midpoint of the transition in the second

heating curve.

For DSC and TGA analysis to determine the decomposition temperature, the sample is

heated from ambient temperature to 300-400°C at a constant heating rate (e.g., 5, 10, or

20°C/min) under an inert atmosphere (e.g., nitrogen) with a flow rate of 50 mL/min.

The onset temperature and peak maximum of the exothermic decomposition peak in the

DSC curve are recorded. The TGA curve provides information on the mass loss as a function

of temperature.

Mechanical Properties of Propellants: Uniaxial Tensile
Testing
Objective: To evaluate the effect of the plasticizer on the mechanical properties of the cured

composite propellant.

Instrumentation: A universal testing machine (UTM) equipped with a load cell and

extensometer.

Procedure:
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Composite propellant samples are prepared by mixing the binder, plasticizer, curing agent,

and solid fillers (e.g., ammonium perchlorate, aluminum powder) and casting them into

molds.

The propellant is cured according to a specific time-temperature profile.

Dog-bone shaped specimens are cut from the cured propellant slab according to standard

dimensions (e.g., ASTM D638).

The specimens are conditioned at a specific temperature and humidity before testing.

The specimen is mounted in the grips of the UTM and subjected to a constant strain rate

(e.g., 50 mm/min) until failure.

The stress-strain curve is recorded, from which the tensile strength, elongation at break, and

Young's modulus are determined.

Visualization of Energetic Plasticizer Relationships
The following diagram illustrates a classification of common energetic plasticizers based on

their primary energetic functional group. This provides a logical framework for understanding

their chemical nature and expected performance characteristics.

Caption: Classification of energetic plasticizers by functional group.

This guide provides a foundational comparison of energetic plasticizers. For more in-depth

analysis, it is recommended to consult the primary research literature and conduct specific

experimental evaluations tailored to the intended application.

To cite this document: BenchChem. [A Comparative Analysis of Energetic Plasticizers for
Advanced Composite Propellants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079003#comparative-analysis-of-energetic-
plasticizers-for-composite-propellants]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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